Cas no 1181770-76-2 (2-Ethyl-4-methoxy-3-methyl-benzoic Acid)
2-Ethyl-4-methoxy-3-methyl-benzoic Acid is a substituted benzoic acid derivative characterized by its ethyl, methoxy, and methyl functional groups at the 2, 4, and 3 positions, respectively. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features contribute to its reactivity in esterification, amidation, and other carboxyl-group transformations. The methoxy and alkyl substituents enhance its solubility in organic solvents, facilitating its use in synthetic applications. The compound’s well-defined molecular structure ensures consistent performance in precision chemical processes, making it a reliable building block for complex molecular architectures.
1181770-76-2 structure
Product Name:2-Ethyl-4-methoxy-3-methyl-benzoic Acid
CAS No:1181770-76-2
MF:C11H14O3
MW:194.227063655853
MDL:MFCD20661011
CID:2105277
PubChem ID:58298857
Update Time:2025-06-07
2-Ethyl-4-methoxy-3-methyl-benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-4-methoxy-3-methylbenzoic acid
- Benzoic acid, 2-ethyl-4-methoxy-3-methyl-
- OLTLAARDTZTCBG-UHFFFAOYSA-N
- Benzoic acid,2-ethyl-4-Methoxy-3-Methyl-
- 2-ethyl-4-methoxy-3-methylbenzoicacid
- AKOS037650339
- SCHEMBL851860
- 1181770-76-2
- DA-14968
- CS-M2518
- CS-14662
- 2-Ethyl-4-methoxy-3-methyl-benzoic Acid
-
- MDL: MFCD20661011
- Inchi: 1S/C11H14O3/c1-4-8-7(2)10(14-3)6-5-9(8)11(12)13/h5-6H,4H2,1-3H3,(H,12,13)
- InChI Key: OLTLAARDTZTCBG-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(=O)O)C(CC)=C1C
Computed Properties
- Exact Mass: 194.094294304g/mol
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 2.6
2-Ethyl-4-methoxy-3-methyl-benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B203940-10mg |
2-Ethyl-4-methoxy-3-methyl-benzoic Acid |
1181770-76-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B203940-50mg |
2-Ethyl-4-methoxy-3-methyl-benzoic Acid |
1181770-76-2 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B203940-100mg |
2-Ethyl-4-methoxy-3-methyl-benzoic Acid |
1181770-76-2 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Apollo Scientific | OR370078-100mg |
2-Ethyl-4-methoxy-3-methylbenzoic acid |
1181770-76-2 | >98% | 100mg |
£265.00 | 2025-02-20 | |
| Apollo Scientific | OR370078-250mg |
2-Ethyl-4-methoxy-3-methylbenzoic acid |
1181770-76-2 | >98% | 250mg |
£458.00 | 2025-02-20 | |
| ChemScence | CS-M2518-100mg |
2-Ethyl-4-methoxy-3-methylbenzoic acid |
1181770-76-2 | 100mg |
$318.0 | 2022-04-28 | ||
| ChemScence | CS-M2518-250mg |
2-Ethyl-4-methoxy-3-methylbenzoic acid |
1181770-76-2 | 250mg |
$550.0 | 2022-04-28 | ||
| ChemScence | CS-M2518-1g |
2-Ethyl-4-methoxy-3-methylbenzoic acid |
1181770-76-2 | 1g |
$1375.0 | 2022-04-28 | ||
| eNovation Chemicals LLC | D958334-100mg |
Benzoic acid, 2-ethyl-4-Methoxy-3-Methyl- |
1181770-76-2 | 95+% | 100mg |
$350 | 2024-06-07 | |
| eNovation Chemicals LLC | D958334-250mg |
Benzoic acid, 2-ethyl-4-Methoxy-3-Methyl- |
1181770-76-2 | 95+% | 250mg |
$600 | 2024-06-07 |
2-Ethyl-4-methoxy-3-methyl-benzoic Acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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